Sarcosine, [glycine 1-14C]

Specification

• CAS No.: 134767-26-3
• Molecular Formula: C3H7NO2
• Molecular Weight: 91.09 g/mol
• IUPAC Name: 2-(methylamino)acetic acid
• Standard InChI: InChI=1S/C3H7NO2/c1-4-2-3(5)6/h4H,2H2,1H3,(H,5,6)/i3+2
• Standard InChI Key: FSYKKLYZXJSNPZ-YZRHJBSPSA-N
• Isomeric SMILES: CNC[14C](=O)O
• SMILES: CNCC(=O)O
• Canonical SMILES: CNCC(=O)O

Introduction

Metabolic Significance

Sarcosine, [glycine 1-14C] has proven invaluable in elucidating the metabolic pathways involving glycine and sarcosine interconversion. This radiolabeled compound allows researchers to track the specific metabolic fate of the carboxyl carbon through various biochemical transformations.

In biological systems, sarcosine serves as an intermediate in several important pathways:

• Sarcosine is metabolized to glycine by the enzyme sarcosine dehydrogenase

• Glycine can be converted to sarcosine through the action of glycine-N-methyl transferase

• Sarcosine participates in the metabolic pathway from choline to glycine

• It is involved in the biosynthesis of the osmoprotectant betaine through the action of glycine sarcosine N-methyltransferase (GSMT)

The interconversion between glycine and sarcosine represents a critical junction in one-carbon metabolism, influencing numerous downstream biochemical processes. Using sarcosine, [glycine 1-14C], researchers have determined that this interconversion predominantly occurs in liver and kidney tissues, highlighting the tissue-specific nature of these metabolic transformations.

Sarcosine has gained additional significance due to its identification as a potential biomarker for invasive prostate cancer. Elevated levels of sarcosine have been detected during prostate cancer progression to metastasis, and it can be identified in urine samples, potentially offering diagnostic value. This discovery has further heightened interest in compounds like sarcosine, [glycine 1-14C] for studying the altered metabolism associated with pathological conditions.

Research Applications

Metabolic Studies in Animals

One of the primary applications of sarcosine, [glycine 1-14C] has been in metabolic studies investigating amino acid metabolism in animal models. A significant study detailed in the research literature involved the infusion of [1-14C]Sar into hourly fed pigs to examine the interconversion between glycine and sarcosine under different dietary conditions.

In this research, scientists developed an open two-pool model to calculate sarcosine demethylation (DM) and glycine methylation (GM). The study revealed several important findings:

Parameter	Measured Value	Experimental Context
Sarcosine Demethylation (DM)	1.55 μmol·kg-1·h-1	Estimated using hippuric acid as production pool
Sarcosine Production Rate	1.85 μmol·kg-1·h-1	Mean value in fed pigs
Glycine Methylation (GM)	<0.5 μmol·kg-1·h-1	Undetectable under experimental conditions
Whole Body Glycine Irreversible Loss	832 ± 58 μmol·kg-1·h-1	Direct loss from plasma and liver

During [1-14C]Sar infusion, researchers observed that intracellular glycine specific radioactivities in the liver and kidney were higher than plasma glycine specific radioactivities, suggesting that demethylation of sarcosine occurred primarily in these tissues. This finding highlights the tissue-specific nature of sarcosine metabolism and demonstrates the value of radiolabeled compounds in identifying the anatomical locations of specific metabolic processes.